Cas no 2150677-29-3 (3-(4-acetamidophenyl)-2-hydroxypropanoic acid)

• Product Name: 3-(4-acetamidophenyl)-2-hydroxypropanoic acid
• CAS No: 2150677-29-3
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 5821990
• PubChem ID: 21014985
• Update Time: 2025-05-25

3-(4-acetamidophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-acetamidophenyl)-2-hydroxypropanoic acid
• EN300-1452080
• 2150677-29-3

• Inchi： 1S/C11H13NO4/c1-7(13)12-9-4-2-8(3-5-9)6-10(14)11(15)16/h2-5,10,14H,6H2,1H3,(H,12,13)(H,15,16)
• InChI Key： BHLBIHHBAPGQFL-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 223.08445790g/mol
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-acetamidophenyl)-2-hydroxypropanoic acid

Comprehensive Overview of 3-(4-acetamidophenyl)-2-hydroxypropanoic acid (CAS No. 2150677-29-3)

3-(4-acetamidophenyl)-2-hydroxypropanoic acid, with the CAS number 2150677-29-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to in abbreviated forms in scientific literature, belongs to the class of hydroxy acids and acetamido derivatives, which are pivotal in drug development and metabolic studies. Its unique structural features, including the hydroxypropanoic acid moiety and the 4-acetamidophenyl group, make it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for 3-(4-acetamidophenyl)-2-hydroxypropanoic acid has surged due to its potential applications in anti-inflammatory and neuroprotective therapies. Researchers are particularly interested in its role as a precursor for designing small-molecule inhibitors targeting enzymes like COX-2 or kinases involved in neurodegenerative diseases. This aligns with the growing public interest in natural-derived therapeutics and precision medicine, topics frequently searched in academic and healthcare forums.

The synthesis of CAS 2150677-29-3 typically involves multi-step organic reactions, including acetylation and hydroxylation processes. Advanced techniques such as HPLC purification and NMR characterization ensure high purity, which is critical for its use in in-vitro assays and preclinical studies. These methodologies are often discussed in open-access chemistry journals, reflecting the compound's relevance in modern green chemistry initiatives.

From an industrial perspective, 3-(4-acetamidophenyl)-2-hydroxypropanoic acid is valued for its scalability and compatibility with continuous flow chemistry systems. This addresses the trending focus on sustainable manufacturing and cost-effective API production—key concerns for pharmaceutical companies optimizing supply chains post-pandemic. Additionally, its low toxicity profile (as per preliminary studies) makes it a candidate for cosmeceutical formulations, another hot topic in dermatological research.

Emerging studies suggest that derivatives of 2150677-29-3 may exhibit antioxidant properties, linking it to popular searches on anti-aging compounds and oxidative stress mitigation. However, further clinical validation is required to substantiate these claims. The compound’s chiral center also opens avenues for stereoselective synthesis, a niche yet rapidly evolving field in medicinal chemistry.

In summary, 3-(4-acetamidophenyl)-2-hydroxypropanoic acid (CAS 2150677-29-3) represents a convergence of pharmacological innovation and industrial applicability. Its interdisciplinary relevance—from drug discovery to material science—positions it as a compound of enduring scientific and commercial interest, resonating with current trends in healthtech and biobased economies.